2-allyl-6-(4-methylstyryl)-3(2H)-pyridazinone

• IUPAC Name: 6-[(E)-2-(4-methylphenyl)ethenyl]-2-prop-2-enylpyridazin-3-one
• InChI: InChI=1S/C16H16N2O/c1-3-12-18-16(19)11-10-15(17-18)9-8-14-6-4-13(2)5-7-14/h3-11H,1,12H2,2H3/b9-8+
• InChI Key: ICRALOOKCJTBAZ-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC2=NN(C(=O)C=C2)CC=C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C2=NN(C(=O)C=C2)CC=C
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol

Description

2-allyl-6-(4-methylstyryl)-3(2H)-pyridazinone, also known as 2-allyl-6-(4-methylstyryl)-3-oxo-pyridazin-1-ium, is a heterocyclic organic compound that has been studied for its potential applications in the fields of medicine, biochemistry, and physiology. It is a colorless, crystalline solid that is soluble in water, alcohol, and ether. 2-allyl-6-(4-methylstyryl)-3(2H)-pyridazinone has been found to possess a variety of biological activities, including anti-inflammatory, analgesic, and anti-oxidant properties.

Scientific Research Applications

Synthesis and Characterization

A novel pyridazin-3(2H)-one derivative, (E)-6-(4-methylstyryl)-4,5-dihydropyridazin-3(2H)-one, was synthesized and extensively characterized using techniques like FT-IR, UV–vis, 1H- and 13C NMR, TGA/DTA thermal analysis, and single-crystal X-ray diffraction. Detailed computational studies, including molecular geometry, vibrational frequencies, and electronic absorption spectra using DFT/B3LYP method, validated the experimental findings. This compound exhibited thermal stability up to its melting point, indicating its potential for further applications in material science or pharmaceuticals (Daoui et al., 2021).